Cas no 2007764-77-2 (ethyl 5-(3,3-dimethylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate)

• Product Name: ethyl 5-(3,3-dimethylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• CAS No: 2007764-77-2
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 5941560
• PubChem ID: 70969178
• Update Time: 2024-01-10

ethyl 5-(3,3-dimethylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(3,3-dimethylbutan-2-yl)-1,2,4-oxadiazole-3-carboxylate
• SCHEMBL13689123
• 2007764-77-2
• EN300-1120165

• Inchi： 1S/C11H18N2O3/c1-6-15-10(14)8-12-9(16-13-8)7(2)11(3,4)5/h7H,6H2,1-5H3
• InChI Key： PPQWNPRFWJCQLB-UHFFFAOYSA-N
• SMILES： O1C(C(C)C(C)(C)C)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles